3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine

• IUPAC Name: 3-(3-methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C11H10N6/c1-17-10-7(3-2-4-15-10)16-11(17)8-9(12)14-6-5-13-8/h2-6H,1H3,(H2,12,14)
• InChI Key: SNLDICYOWCMUTC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1C3=NC=CN=C3N
• Molecular Formula: C11H10N6
• Molecular Weight: 226.24 g/mol

Description

3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine, also known as MIP, is a heterocyclic compound that has been studied for its potential applications in scientific research. MIP is a derivative of the carcinogenic compound 2-amino-3-methylimidazo[4,5-b]pyridine (MeIQ), which is found in cooked meat and has been linked to cancer in humans. However, MIP has been shown to have different biochemical and physiological effects than MeIQ, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine is not fully understood, but it is thought to involve the inhibition of DNA synthesis and the induction of DNA damage in cancer cells. 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine may also interfere with cell signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to have different biochemical and physiological effects than MeIQ. For example, 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to be less genotoxic than MeIQ, indicating that it may be safer for use in scientific research. Additionally, 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to have a lower mutagenic potential than MeIQ, indicating that it may be less likely to cause mutations in DNA.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine in lab experiments include its potential as an anti-cancer agent and its ability to induce DNA damage in cancer cells. However, the limitations of using 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine include the need for further research to fully understand its mechanism of action and its potential side effects.

Future Directions

There are several future directions for research on 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine. One direction is to further investigate its potential as an anti-cancer agent and to develop new drugs based on its structure. Another direction is to study its effects on other biological processes, such as inflammation and immune function. Additionally, further research is needed to fully understand its mechanism of action and its potential side effects, which will be important for determining its safety and efficacy for use in humans.

Synthesis Methods

3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine can be synthesized using a multi-step process that involves the reaction of MeIQ with various reagents. One common method involves the reaction of MeIQ with 2,6-dichloropyrazine in the presence of a base, followed by purification using column chromatography. Other methods involve the use of different reagents and conditions, but all result in the formation of 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine.

Scientific Research Applications

3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been studied for its potential applications in scientific research, particularly in the field of cancer biology. 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to inhibit the growth of cancer cells in vitro and in vivo, indicating its potential as an anti-cancer agent. Additionally, 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to induce DNA damage in cancer cells, which may contribute to its anti-cancer effects. 3-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has also been studied for its potential applications in drug discovery, as it may serve as a lead compound for the development of new anti-cancer drugs.